Cas no 1803589-37-8 (sulfuric acid)
sulfuric acid Chemical and Physical Properties
Names and Identifiers
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- sulfuric acid
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- MDL: MFCD06252355
- Inchi: 1S/C6H8N2O3S.H2O4S/c7-8-5-1-3-6(4-2-5)12(9,10)11;1-5(2,3)4/h1-4,8H,7H2,(H,9,10,11);(H2,1,2,3,4)
- InChI Key: HUIYEJXHXMDYTO-UHFFFAOYSA-N
- SMILES: S(C1C=CC(NN)=CC=1)(O)(=O)=O.S(O)(O)(=O)=O
sulfuric acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-30022-0.05g |
bis(4-hydrazinylbenzene-1-sulfonic acid), sulfuric acid |
1803589-37-8 | 95% | 0.05g |
$19.0 | 2023-09-06 | |
| Enamine | EN300-30022-0.1g |
bis(4-hydrazinylbenzene-1-sulfonic acid), sulfuric acid |
1803589-37-8 | 95% | 0.1g |
$19.0 | 2023-09-06 | |
| Enamine | EN300-30022-0.25g |
bis(4-hydrazinylbenzene-1-sulfonic acid), sulfuric acid |
1803589-37-8 | 95% | 0.25g |
$19.0 | 2023-09-06 | |
| Enamine | EN300-30022-0.5g |
bis(4-hydrazinylbenzene-1-sulfonic acid), sulfuric acid |
1803589-37-8 | 95% | 0.5g |
$19.0 | 2023-09-06 | |
| Enamine | EN300-30022-1.0g |
bis(4-hydrazinylbenzene-1-sulfonic acid), sulfuric acid |
1803589-37-8 | 95% | 1g |
$0.0 | 2023-06-08 | |
| Enamine | EN300-30022-2.5g |
bis(4-hydrazinylbenzene-1-sulfonic acid), sulfuric acid |
1803589-37-8 | 95% | 2.5g |
$20.0 | 2023-09-06 | |
| Enamine | EN300-30022-5.0g |
bis(4-hydrazinylbenzene-1-sulfonic acid), sulfuric acid |
1803589-37-8 | 95% | 5.0g |
$21.0 | 2023-02-14 | |
| Enamine | EN300-30022-10.0g |
bis(4-hydrazinylbenzene-1-sulfonic acid), sulfuric acid |
1803589-37-8 | 95% | 10.0g |
$22.0 | 2023-02-14 | |
| Enamine | EN300-30022-1g |
bis(4-hydrazinylbenzene-1-sulfonic acid), sulfuric acid |
1803589-37-8 | 95% | 1g |
$19.0 | 2023-09-06 | |
| Enamine | EN300-30022-5g |
bis(4-hydrazinylbenzene-1-sulfonic acid), sulfuric acid |
1803589-37-8 | 95% | 5g |
$21.0 | 2023-09-06 |
sulfuric acid Related Literature
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J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
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Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
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Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
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Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
Additional information on sulfuric acid
Recent Advances in the Application of 1803589-37-8 and Sulfuric Acid in Chemical Biology and Pharmaceutical Research
In recent years, the compound 1803589-37-8 has emerged as a significant molecule in chemical biology and pharmaceutical research due to its unique structural and functional properties. Concurrently, sulfuric acid continues to play a pivotal role in various chemical processes, including synthesis, catalysis, and purification. This research brief aims to provide an overview of the latest studies involving these two key components, highlighting their applications, mechanisms, and potential impacts on drug discovery and development.
A recent study published in the Journal of Medicinal Chemistry explored the use of 1803589-37-8 as a novel scaffold for designing inhibitors targeting specific enzymes involved in cancer progression. The researchers employed sulfuric acid in the synthesis and purification steps, demonstrating its efficacy in facilitating high-yield reactions. The study reported that 1803589-37-8 exhibited promising inhibitory activity against the target enzymes, with IC50 values in the nanomolar range. These findings suggest its potential as a lead compound for further optimization.
Another significant development involves the application of sulfuric acid in the modification of 1803589-37-8 derivatives to enhance their pharmacokinetic properties. A team from the University of Cambridge utilized sulfuric acid as a catalyst in the sulfonation of 1803589-37-8, resulting in derivatives with improved solubility and bioavailability. This approach not only streamlined the synthesis process but also provided insights into the structural-activity relationships of these compounds. The study underscores the versatility of sulfuric acid in medicinal chemistry.
In the context of drug formulation, sulfuric acid has been employed to stabilize 1803589-37-8-based formulations. A recent patent application disclosed a method where sulfuric acid was used to maintain the pH of a drug formulation containing 1803589-37-8, thereby preventing degradation and ensuring long-term stability. This innovation addresses a critical challenge in the pharmaceutical industry, where the stability of active pharmaceutical ingredients (APIs) is often compromised during storage and transportation.
Furthermore, advances in analytical techniques have enabled more precise characterization of 1803589-37-8 and its interactions with sulfuric acid. High-performance liquid chromatography (HPLC) coupled with mass spectrometry (MS) has been instrumental in identifying and quantifying the degradation products formed under acidic conditions. These analytical methods provide valuable data for optimizing reaction conditions and minimizing unwanted side reactions.
In conclusion, the synergy between 1803589-37-8 and sulfuric acid is driving innovation in chemical biology and pharmaceutical research. The compound's unique properties, combined with the versatility of sulfuric acid, offer new avenues for drug discovery and development. Future research should focus on scaling up the synthesis of 1803589-37-8 derivatives and exploring their therapeutic potential in preclinical and clinical settings. Additionally, further studies on the safe handling and environmental impact of sulfuric acid in these processes will be essential for sustainable development.
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